Cas no 2097872-53-0 (2-(Thiolan-3-yloxy)pyrazine)

• Product Name: 2-(Thiolan-3-yloxy)pyrazine
• CAS No: 2097872-53-0
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 5460841
• Update Time: 2025-07-19

2-(Thiolan-3-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-3-yloxy)pyrazine
• Pyrazine, 2-[(tetrahydro-3-thienyl)oxy]-
• 2-(Thiolan-3-yloxy)pyrazine

• Inchi： 1S/C8H10N2OS/c1-4-12-6-7(1)11-8-5-9-2-3-10-8/h2-3,5,7H,1,4,6H2
• InChI Key： DBFGTSQYFXHHEH-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.9
• Topological Polar Surface Area: 60.3

Additional information on 2-(Thiolan-3-yloxy)pyrazine

Comprehensive Overview of 2-(Thiolan-3-yloxy)pyrazine (CAS No. 2097872-53-0): Properties, Applications, and Industry Insights

The compound 2-(Thiolan-3-yloxy)pyrazine (CAS No. 2097872-53-0) is a specialized heterocyclic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. Characterized by a pyrazine ring linked to a thiolane moiety via an ether bond, this compound exemplifies the growing demand for sulfur-containing bioactive molecules in drug discovery. Recent studies highlight its potential as a versatile synthetic intermediate, particularly in the development of kinase inhibitors and antimicrobial agents.

From a chemical perspective, 2-(Thiolan-3-yloxy)pyrazine demonstrates remarkable stability under physiological conditions, making it attractive for prodrug formulations. The presence of both nitrogen and sulfur heteroatoms enables diverse interaction profiles with biological targets, a property increasingly sought after in fragment-based drug design. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, addressing industry concerns about compound reproducibility in preclinical studies.

The synthesis of CAS 2097872-53-0 typically involves nucleophilic substitution reactions between halogenated pyrazines and thiolan-3-ol derivatives. Recent process optimization has improved yields to 75-82% while reducing heavy metal catalyst requirements, aligning with green chemistry principles that dominate current research priorities. These advancements respond to frequent search queries regarding cost-effective synthetic routes and sustainable pharmaceutical manufacturing.

In material science applications, the compound's electron-deficient pyrazine core shows promise in organic semiconductor development. Researchers are investigating its charge transport properties for potential use in flexible electronics and OLED technologies – topics trending in academic and industrial forums. The thioether linkage provides enhanced thermal stability compared to conventional oxygen-based analogs, addressing durability challenges in next-generation electronic materials.

Regulatory databases classify 2-(Thiolan-3-yloxy)pyrazine as non-hazardous under standard handling conditions, with favorable environmental persistence profiles. This positions it favorably against competing compounds in EPA compliance discussions and REACH regulation assessments – frequent concerns among industrial users. Proper storage recommendations include inert atmosphere protection below 4°C to maintain optimal stability, a detail often requested in material safety data sheet inquiries.

The commercial availability of CAS 2097872-53-0 through specialty chemical suppliers has expanded significantly since 2020, reflecting growing market demand. Current price trends (Q2 2024) range from $280-$420 per gram at research quantities, with bulk pricing available for GMP-grade material. These economic factors are crucial for researchers comparing cost-performance ratios of novel synthetic building blocks.

Future research directions for 2-(Thiolan-3-yloxy)pyrazine include exploration of its chiral derivatives for asymmetric catalysis and investigation of its metal coordination chemistry. These developments align with industry shifts toward stereoselective synthesis and catalytic process intensification – dominant themes in recent chemical literature and patent filings.